Cas no 31408-19-2 (2(1H)-Pyrimidinethione, 5-phenyl-)

2(1H)-Pyrimidinethione, 5-phenyl-, is a heterocyclic compound featuring a pyrimidine core substituted with a phenyl group at the 5-position and a thione functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The thione moiety enhances its utility in metal coordination chemistry, while the aromatic phenyl group contributes to stability and potential biological activity. Its well-defined molecular framework allows for precise modifications, facilitating applications in drug development and material science. The compound’s purity and consistent performance make it suitable for high-precision research and industrial processes.

2(1H)-Pyrimidinethione, 5-phenyl- structure

31408-19-2 structure

Product Name:2(1H)-Pyrimidinethione, 5-phenyl-

CAS No:31408-19-2

MF:C₁₀H₈N₂S

MW:188.248920440674

MDL:MFCD00232558

CID:4545294

PubChem ID:1483986

Update Time:2025-10-29

2(1H)-Pyrimidinethione, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyrimidinethione, 5-phenyl-
- 31408-19-2
- 5-phenylpyrimidine-2-thiol
- 7J-610S
- 5-phenyl-1,2-dihydropyrimidine-2-thione
- SCHEMBL19060925
- 5-phenyl-2-pyrimidinethiol
- MFCD00232558
- 5-phenyl-1H-pyrimidine-2-thione
- AKOS005098148
- MDL： MFCD00232558
- Inchi： 1S/C10H8N2S/c13-10-11-6-9(7-12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
- InChI Key： UFSZPRQQIUALSF-UHFFFAOYSA-N
- SMILES： S=C1N=CC(=CN1)C1C=CC=CC=1

Computed Properties

Exact Mass: 188.041
Monoisotopic Mass: 188.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 56.5Å²

2(1H)-Pyrimidinethione, 5-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB300594-500 mg	5-Phenyl-2-pyrimidinethiol; .	31408-19-2		500mg	€530.00	2023-04-26
abcr	AB300594-1 g	5-Phenyl-2-pyrimidinethiol; .	31408-19-2		1g	€1016.40	2023-04-26
abcr	AB300594-500mg	5-Phenyl-2-pyrimidinethiol, 90%; .	31408-19-2	90%	500mg	€530.00	2025-02-16
abcr	AB300594-1g	5-Phenyl-2-pyrimidinethiol, 90%; .	31408-19-2	90%	1g	€1016.40	2025-02-16
A2B Chem LLC	AI73945-1mg	5-phenylpyrimidine-2-thiol	31408-19-2	>90%	1mg	$202.00	2023-12-30
A2B Chem LLC	AI73945-5mg	5-phenylpyrimidine-2-thiol	31408-19-2	>90%	5mg	$215.00	2023-12-30
A2B Chem LLC	AI73945-10mg	5-phenylpyrimidine-2-thiol	31408-19-2	>90%	10mg	$241.00	2023-12-30
A2B Chem LLC	AI73945-500mg	5-phenylpyrimidine-2-thiol	31408-19-2	>90%	500mg	$593.00	2023-12-30
A2B Chem LLC	AI73945-1g	5-phenylpyrimidine-2-thiol	31408-19-2	>90%	1g	$1040.00	2023-12-30
A2B Chem LLC	AI73945-5g	5-phenylpyrimidine-2-thiol	31408-19-2	>90%	5g	$3723.00	2023-12-30